Cas no 217099-43-9 (2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid)
217099-43-9 structure
Product Name:2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid
CAS No:217099-43-9
MF:C14H10N2O2S2
MW:302.371400356293
MDL:MFCD13180636
CID:66959
PubChem ID:9822205
Update Time:2025-04-18
2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminoiminomethyl)benzo[b]thiophen-6-yl ester-2-Thiophenecarboxylic acid
- (2-carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate
- BCX 1470
- Thrombin inhibitor
- BCX-1470
- CS-0313
- BDBM50201566
- J-506195
- 217099-43-9
- AKOS030526719
- SCHEMBL7614663
- BCX1470
- 2-(Aminoiminomethyl)benzo[b]thiophen-6-yl ester-2-Thiophenecarboxylic acid
- CHEMBL2220483
- DTXSID30431348
- HY-50874
- BRD-K90472149-066-01-0
- 2-(Aminoiminomethyl)benzo[b]thiophen-6-yl ester2-thiophenecarboxylicacid
- DA-61548
- 2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid
-
- MDL： MFCD13180636
- Inchi： 1S/C14H10N2O2S2/c15-13(16)12-6-8-3-4-9(7-11(8)20-12)18-14(17)10-2-1-5-19-10/h1-7H,(H3,15,16)
- InChI Key： OTGQTQBPQCRNRG-UHFFFAOYSA-N
- SMILES： S1C(C(=N)N)=CC2C=CC(=CC1=2)OC(C1=CC=CS1)=O
Computed Properties
- Exact Mass: 302.01800
- Monoisotopic Mass: 302.01836991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Density: 1.52
- Boiling Point: 509.944°C at 760 mmHg
- Flash Point: 262.205°C
- Refractive Index: 1.751
- PSA: 132.65000
- LogP: 4.26610
2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid Security Information
- Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC23980-10 mg |
BCX-1470 |
217099-43-9 | >98% | 10mg |
$440.0 | 2022-02-28 | |
| TRC | A293095-0.5mg |
2-(Aminoiminomethyl)benzo[b]thiophen-6-yl ester2-thiophenecarboxylicacid |
217099-43-9 | 0.5mg |
$ 620.00 | 2022-06-08 | ||
| TRC | A293095-1mg |
2-(Aminoiminomethyl)benzo[b]thiophen-6-yl ester2-thiophenecarboxylicacid |
217099-43-9 | 1mg |
$ 1135.00 | 2022-06-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B880400-5mg |
BCX 1470 |
217099-43-9 | 98% | 5mg |
￥3,591.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B880400-10mg |
BCX 1470 |
217099-43-9 | 98% | 10mg |
￥5,643.00 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55204-5mg |
BCX 1470 |
217099-43-9 | 98% | 5mg |
￥3146.00 | 2023-11-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55204-10mg |
BCX 1470 |
217099-43-9 | 98% | 10mg |
￥4944.00 | 2023-11-08 | |
| eNovation Chemicals LLC | D665528-5mg |
2-(Aminoiminomethyl)benzo[b]thiophen-6-yl ester2-thiophenecarboxylicacid |
217099-43-9 | 97% | 5mg |
$1390 | 2024-05-24 | |
| Ambeed | A700157-5mg |
Bcx 1470 |
217099-43-9 | 99+% | 5mg |
$373.0 | 2023-11-08 | |
| Ambeed | A700157-10mg |
2-Carbamimidoylbenzo[b]thiophen-6-yl thiophene-2-carboxylate |
217099-43-9 | 99+% | 10mg |
$585.0 | 2025-02-22 |
2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
217099-43-9 (2-(Aminoiminomethyl)benzobthiophen-6-yl ester2-thiophenecarboxylicacid) Related Products
- 94084-55-6(2-Thiophenecarboxylic acid, 6-(aminoiminomethyl)-2-naphthalenyl ester)
- 217099-44-0(BCX 1470 methanesulfonate)
- 103284-25-9(2-Thiophenecarboxylicacid, 5-(aminomethyl)-, 6-(aminoiminomethyl)-2-naphthalenyl ester, hydrobromide(1:2))
- 217099-39-3(Benzo[b]thiophene-2-carboximidamide,6-(benzoyloxy)-)
- 2105774-92-1(methyl 5-carbamimidoylthiophene-2-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
